Cas no 738606-51-4 (DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-)
738606-51-4 structure
Product Name:DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-
CAS No:738606-51-4
MF:C16H28O5
MW:300.390525817871
CID:3426001
PubChem ID:11150739
Update Time:2025-04-21
DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO- Chemical and Physical Properties
Names and Identifiers
-
- DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-
- SCHEMBL209070
- DB-089627
- CHEMBL187938
- 738606-51-4
-
- Inchi: 1S/C16H28O5/c1-15(2,13(18)19)10-6-5-8-12(17)9-7-11-16(3,4)14(20)21/h5-11H2,1-4H3,(H,18,19)(H,20,21)
- InChI Key: JPPCTKKRSSHODL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)(C)CCCC(=O)CCCCC(C)(C)C(O)=O
Computed Properties
- Exact Mass: 300.19367399Da
- Monoisotopic Mass: 300.19367399Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 91.7Ų
DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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